Cas no 260061-31-2 ((4R)-4-methylpyrrolidin-2-one)

• Product Name: (4R)-4-methylpyrrolidin-2-one
• CAS No: 260061-31-2
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD19217255
• CID: 1015825
• PubChem ID: 11251966
• Update Time: 2025-04-20

(4R)-4-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-Methylpyrrolidin-2-one
• (R)-(+)-4-methylpyrrolidin-2-one
• (R)-4-METHYL-2-PYRROLIDINONE
• 2-Pyrrolidinone, 4-methyl-, (4R)-
• (4R)-4-methylpyrrolidin-2-one
• AMY35747
• EN300-176091
• PS-19943
• (4R)-4-Methyl-2-pyrrolidinone
• DTXSID80460047
• MFCD19217255
• A934105
• 260061-31-2
• CS-0055121
• P15842

• MDL： MFCD19217255
• Inchi： 1S/C5H9NO/c1-4-2-5(7)6-3-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m1/s1
• InChI Key： YRKRGYRYEQYTOH-SCSAIBSYSA-N
• SMILES： O=C1C[C@@H](C)CN1

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 0.47120